Cas no 16560-43-3 (4-Iodoquinoline)

4-Iodoquinoline structure

Product Name:4-Iodoquinoline

CAS No:16560-43-3

Molecular Formula:C₉H₆IN

Molecular Weight:255.0551

MDL:MFCD07700252

CID:134447

PubChem ID:12691321

4-Iodoquinoline Properties

Names and Identifiers

- Quinoline, 4-iodo-
- 4-Iodoquinoline
- 4-Iodo-1-azanaphthalene
- STERKHRCDZPNRE-UHFFFAOYSA-N
- TD8161
- RL02133
- VQ10237
- AB0031881
- X5107
- ST24043816
- UX00000185
- A26253
- 4-iodoquinoline
- SY021652
- AMY10955
- SCHEMBL949255
- DTXSID20507041
- CS-0041400
- J-650266
- 16560-43-3
- FT-0715024
- SB71857
- AKOS015912219
- MFCD07700252
- DS-13371
- AC-25798
- 4-Iodoquinoline97%
- 4-Iodoquinoline 97%
- 4-Iodoquinoline ,98%
- DB-064578
- 4-IODOQUINOLINE
- +Expand
- MDL： MFCD07700252
- InChIKey： STERKHRCDZPNRE-UHFFFAOYSA-N
- Inchi： 1S/C9H6IN/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-6H
- SMILES： IC1=C([H])C([H])=NC2=C([H])C([H])=C([H])C([H])=C21

Computed Properties

Exact Mass: 254.95400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 254.95450g/mol
Heavy Atom Count: 11
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 12.9

Experimental Properties

LogP: 2.83940
PSA: 12.89000
Melting Point: 98-100
Density: 1.7856 (estimate)

4-Iodoquinoline Security Information

Safety Instruction： 26-36
Dangerous goods sign： Xi
Hazard Statement： Irritant
Risk Phrases： 36/37/38

4-Iodoquinoline Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Iodoquinoline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001WP4-250mg	Quinoline, 4-iodo-	16560-43-3	>98%	250mg	$65.00
A2B Chem LLC	AA88232-250mg	4-Iodoquinoline	16560-43-3	95%	250mg	$23.00	2024-04-20
Aaron	AR001WXG-100mg	Quinoline, 4-iodo-	16560-43-3	97%	100mg	$29.00
abcr	AB235444-250 mg	4-Iodoquinoline; 97%	16560-43-3		250MG	€129.30
Alichem	A189000813-1g	4-Iodoquinoline	16560-43-3	98%	1g	$283.08	2022-04-02
Ambeed	A314509-250mg	4-Iodoquinoline	16560-43-3	98%	250mg	$47.0	2024-07-21
Apollo Scientific	OR11294-250mg	4-Iodoquinoline	16560-43-3	97%	250mg	£23.00	2024-05-25
Chemenu	CM129031-1g	4-iodoquinoline	16560-43-3	97%	1g	$204	2021-08-05
eNovation Chemicals LLC	K15541-10g	4-iodoquinoline	16560-43-3	95%	10g	$975	2022-05-20
Fluorochem	225409-250mg	4-Iodoquinoline	16560-43-3	95%	250mg	￡61.00	2022-02-28

4-Iodoquinoline Related Literature

1. In situ generation of ammonia for the copper-catalyzed synthesis of primary aminoquinolines

Alexandre Aillerie,Sylvain Pellegrini,Till Bousquet,Lydie Pélinski New J. Chem. 2014 38 1389
2. 298. Some chain-substituted methincyanines and styryl dyes

Frances M. Hamer J. Chem. Soc. 1956 1480
3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes

Joshua Almond-Thynne,David C. Blakemore,David C. Pryde,Alan C. Spivey Chem. Sci. 2017 8 40
4. Applications of and alternatives to π-electron-deficient azine organometallics in metal catalyzed cross-coupling reactions

Louis-Charles Campeau,Keith Fagnou Chem. Soc. Rev. 2007 36 1058
5. Computer-generated “synthetic contingency” plans at times of logistics and supply problems: scenarios for hydroxychloroquine and remdesivir

Sara Szymku?,Ewa P. Gajewska,Karol Molga,Agnieszka Wo?os,Rafa? Roszak,Wiktor Beker,Martyna Moskal,Piotr Dittwald,Bartosz A. Grzybowski Chem. Sci. 2020 11 6736
6. 215. Preparation of 4′-cyanines

Frances M. Hamer J. Chem. Soc. 1939 1008
7. Formula index

J. Chem. Soc. 1939 1998
8. Kinetics of reactions in heterocycles. Part XII. Substituted N-methylquinolinium and N-methylisoquinolinium salts with hydroxide ions

Gordon B. Barlin,John A. Benbow J. Chem. Soc. Perkin Trans. 2 1975 298
9. Identification of 3-amidoquinoline derivatives as PI3K/mTOR dual inhibitors with potential for cancer therapy

Jiankang Zhang,Xiaodong Ma,Xiaoqing Lv,Ming Li,Yanmei Zhao,Guoqiang Liu,Shuyu Zhan RSC Adv. 2017 7 2342
10. Transition metal-catalyzed N-arylations of amidines and guanidines

Tom R. M. Rauws,Bert U. W. Maes Chem. Soc. Rev. 2012 41 2463

16560-43-3 (4-Iodoquinoline) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

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Amadis Chemical Company Limited

(CAS:16560-43-3)4-Iodoquinoline

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Quantity:5g

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